Cas no 100230-70-4 (2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde)

• Product Name: 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde
• CAS No: 100230-70-4
• MF: C₁₃H₁₂N₂O₃
• MW: 244.245983123779
• CID: 1125217
• PubChem ID: 891092
• Update Time: 2025-06-11

2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde
• CTK0E0285
• 6H-1,3-Oxazine-5-carboxaldehyde, 2-(dimethylamino)-6-oxo-4-phenyl-
• STK398263
• AC1LHPKQ
• SBB035830
• ACMC-20m3ag
• Oprea1_231339
• 2-(dimethylamino)-5-formyl-4-phenyl-1,3-oxazin-6-one
• 2-DIMETHYLAMINO-6-OXO-4-PHENYL-6H-[1,3]OXAZINE-5-CARBALDEHYDE
• CS-0335770
• DTXSID20358378
• 2-(dimethylamino)-6-oxo-4-phenyl-6H-1,3-oxazine-5-carbaldehyde
• AKOS000312911
• MFCD00831631
• 100230-70-4

• Inchi： 1S/C13H12N2O3/c1-15(2)13-14-11(9-6-4-3-5-7-9)10(8-16)12(17)18-13/h3-8H,1-2H3
• InChI Key： VMQLINFGKDEJRS-UHFFFAOYSA-N
• SMILES： O1C(C(C=O)=C(C2C=CC=CC=2)N=C1N(C)C)=O

Computed Properties

• Exact Mass: 244.08486
• Monoisotopic Mass: 244.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59Ų

Experimental Properties

• PSA: 58.97

Additional information on 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde

Professional Introduction to 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde (CAS No. 100230-70-4)

2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde, identified by its CAS number 100230-70-4, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic aldehyde features a unique structural framework that has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic organic chemistry.

The compound belongs to the class of oxazines, which are six-membered heterocyclic rings containing one oxygen and one nitrogen atom. The presence of a carbonyl group at the 5-position and a dimethylamino substituent at the 2-position imparts distinct reactivity and functionality to the molecule. This structural configuration makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In recent years, there has been growing interest in oxazine derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The aldehyde functionality in 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde provides a reactive site for further chemical modifications, enabling the design of molecules with tailored biological profiles.

One of the most compelling aspects of this compound is its utility as a building block in drug discovery. The combination of the phenyl ring and the oxazine core creates a scaffold that can be modified to target specific biological pathways. For instance, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are critical in treating various forms of cancer. The dimethylamino group also contributes to the molecule's solubility and bioavailability, making it an attractive candidate for further development.

Recent advancements in computational chemistry have allowed for more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, scientists can predict the binding affinity of 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde to target proteins. These predictions have guided experimental efforts, leading to the identification of novel analogs with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that highlight its synthetic versatility. The key steps typically include condensation reactions to form the oxazine ring, followed by functional group transformations to introduce the aldehyde moiety. Advances in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

In addition to its pharmaceutical applications, 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde has found utility in materials science. Its ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing polymers and coatings with unique properties. These materials can exhibit enhanced durability and chemical resistance, making them suitable for industrial applications.

The environmental impact of using this compound has also been carefully evaluated. Studies have shown that it degrades under certain conditions, minimizing potential ecological risks. This biodegradability is an important consideration in pharmaceutical applications, where waste management is a critical concern.

The future prospects for 2-(dimethylamino)-6-oxo-4-phenyl-1,3-oxazine-5-carbaldehyde are promising, with ongoing research exploring new synthetic pathways and biological applications. Collaborative efforts between academia and industry are expected to accelerate the development of novel derivatives with improved therapeutic profiles. As our understanding of molecular interactions continues to evolve, this compound will likely play an increasingly significant role in both research and practical applications.